1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol

• IUPAC Name: 1-(2-ethoxyphenoxy)-3-(methylamino)propan-2-ol
• InChI: InChI=1S/C12H19NO3/c1-3-15-11-6-4-5-7-12(11)16-9-10(14)8-13-2/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChI Key: HVHAKWVTUGYANI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(CNC)O
• Molecular Formula: C12H19NO3
• DSSTOX Substance ID: DTXSID90385934
• Molecular Weight: 225.28 g/mol
• CAS RN: 14754-63-3

Description

The compound "1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol" is a chemical entity that appears to be related to a class of compounds with potential pharmacological activities. The papers provided discuss various compounds with similar structures and properties, which can give insights into the synthesis, molecular structure, chemical reactions, and physical and chemical properties of the compound .

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions. For instance, the synthesis of oligo(2-ethoxy-6-(((2-hydroxyphenyl)imino)methyl)phenol) (oligo (EHPIMP)) starts with the condensation of 3-ethoxy-2-hydroxybenzaldehyde with 2-aminophenol, followed by an oxidative polycondensation process . Similarly, the synthesis of 1-(1H-indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol and its enantiomers involves a series of reactions that yield compounds with significant pharmacological activities . These methods could potentially be adapted for the synthesis of "this compound".

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic techniques. For example, (E)-2-ethoxy-6-[(phenylimino)methyl]phenol was characterized by X-ray diffraction, IR, and electronic spectroscopy, revealing that the compound prefers the enol form in the solid state . Computational methods such as DFT/B3LYP optimization and TD-DFT calculations were also employed to investigate the electronic structure and spectroscopic properties . These techniques could be applied to determine the molecular structure of "this compound".

Chemical Reactions Analysis

The chemical reactions of similar compounds involve interactions with biological targets. For instance, some 1-alkylamino-3-(2'-methoxy-4'-diethylcarbamoylphenoxy)propan-2-ols exhibit beta-adrenolytic activity, which is associated with their interaction with beta-adrenergic receptors . The chemical reactivity of "this compound" could be analyzed in a similar context to understand its potential interactions with biological systems.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied using techniques like UV–Vis spectroscopy, atomic force microscopy (AFM), and various in vitro methods to assess antioxidant activities . For example, the band gap values and surface roughness of thin films of oligo (EHPIMP) were determined, and its antioxidant activities were evaluated . These methods could be used to analyze the physical and chemical properties of "this compound", including its optical properties, surface morphology, and potential antioxidant activity.

Mechanism of Action

While the mechanism of action for “1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol” is not explicitly stated, tamsulosin, a related compound, is an alpha blocker and works by relaxing muscles in the prostate. Specifically, it is an α1 adrenergic receptor blocker.

Safety and Hazards

The safety data sheet for a related compound, 2-Phenylethanol, indicates that it is harmful if swallowed and causes serious eye irritation. It is recommended to wash skin thoroughly after handling, do not eat, drink or smoke when using this product, and wear eye protection/face protection.

Future Directions

The future directions for research into this compound could involve further exploration of its synthesis methods and potential applications. For instance, the protodeboronation of pinacol boronic esters, a radical approach, could be further explored. Additionally, the compound’s potential use in the synthesis of medications like tamsulosin hydrochloride could be investigated further.